Tau Peptide (298-312) Trifluoroacetate

• IUPAC Name: (2S)-1-[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-5-amino-2-[[(2S)-2-[[(2S)-2-[[2-[[2-[[2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-3-methylbutanoyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]acetyl]amino]acetyl]amino]-3-hydroxypropanoyl]amino]-3-methylbutanoyl]amino]-5-oxopentanoyl]amino]-3-methylpentanoyl]amino]-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]hexanoyl]pyrrolidine-2-carboxylic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C72H116N20O19.C2HF3O2/c1-9-41(8)60(69(107)88-58(39(4)5)68(106)86-48(30-42-20-22-44(94)23-21-42)63(101)84-47(17-11-13-27-74)70(108)92-29-15-19-52(92)72(110)111)90-62(100)46(24-25-53(76)95)83-67(105)57(38(2)3)87-65(103)50(36-93)82-56(98)35-79-54(96)33-78-55(97)34-80-66(104)51-18-14-28-91(51)71(109)59(40(6)7)89-64(102)49(31-43-32-77-37-81-43)85-61(99)45(75)16-10-12-26-73;3-2(4,5)1(6)7/h20-23,32,37-41,45-52,57-60,93-94H,9-19,24-31,33-36,73-75H2,1-8H3,(H2,76,95)(H,77,81)(H,78,97)(H,79,96)(H,80,104)(H,82,98)(H,83,105)(H,84,101)(H,85,99)(H,86,106)(H,87,103)(H,88,107)(H,89,102)(H,90,100)(H,110,111);(H,6,7)/t41-,45-,46-,47-,48-,49-,50-,51-,52-,57-,58-,59-,60-;/m0./s1
• InChI Key: SBQIDYHJMHPUSL-YOJJNFEZSA-N
• Canonical SMILES: CCC(C)C(C(=O)NC(C(C)C)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(CCCCN)C(=O)N2CCCC2C(=O)O)NC(=O)C(CCC(=O)N)NC(=O)C(C(C)C)NC(=O)C(CO)NC(=O)CNC(=O)CNC(=O)CNC(=O)C3CCCN3C(=O)C(C(C)C)NC(=O)C(CC4=CN=CN4)NC(=O)C(CCCCN)N.C(=O)(C(F)(F)F)O
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)N[C@@H](CCCCN)C(=O)N2CCC[C@H]2C(=O)O)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CO)NC(=O)CNC(=O)CNC(=O)CNC(=O)[C@@H]3CCCN3C(=O)[C@H](C(C)C)NC(=O)[C@H](CC4=CN=CN4)NC(=O)[C@H](CCCCN)N.C(=O)(C(F)(F)F)O
• Molecular Formula: C74H117F3N20O21
• Molecular Weight: 1679.8 g/mol
• CAS No.: 330456-47-8

Description

Tau Peptide (298-312) Trifluoroacetate is a useful research chemical. It is a polypeptide that can be found by peptide screening. Peptide screening is a research tool that pools active peptides primarily by immunoassay. It can be used for protein interaction, functional analysis, epitope screening, especially in the field of agent research and development.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its chemical formula C74H117F3N20O21 and a molecular weight of 1,679.8 g/mol. Tau is a microtubule-associated protein involved in the regulation of assembly and spatial organization of microtubules in neurons.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight of 1,679.8 g/mol and its chemical formula C74H117F3N20O21.

Scientific Research Applications

Research Applications of Tau Peptide (298-312) Trifluoroacetate

• Activation Domain in Glucocorticoid Receptor : Tau Peptide (298-312) has been identified as a potent activation domain in the human glucocorticoid receptor. It functions independently and can induce a hormone-responsive activator when fused to certain sequences. This property is utilized in understanding hormone receptor functions and signaling pathways (Hollenberg & Evans, 1988).

• Alzheimer's Disease Research : Several studies have focused on the role of Tau Peptide in Alzheimer's disease. It's implicated in the formation of paired helical filaments and neurofibrillary tangles, key pathological features of Alzheimer's disease. Research has explored its amino acid sequences, phosphorylation states, and interaction with other proteins (Iqbal et al., 1989).

• Protein Structure Analysis : The peptide has been used in studies analyzing protein structures, particularly in relation to the formation of amyloid fibrils and their relevance to neurodegenerative diseases. Such studies often employ techniques like NMR spectroscopy, providing insights into the protein's conformation and interactions (Dahlman-Wright et al., 1995).

• Role in Microtubule Assembly : Research has been conducted on the Tau Peptide's role in microtubule assembly, a critical process in cell structure and function. These studies contribute to understanding the molecular basis of tau protein's interaction with microtubules and its implications in neurodegenerative disorders (Tomoo et al., 2005).

• Biomarker for Neurodegenerative Disorders : Tau Peptide has been studied as a potential biomarker in cerebrospinal fluid for neurodegenerative diseases like Alzheimer's. This involves analyzing its concentration, post-translational modifications, and distribution in biological fluids (Barthélemy et al., 2016).

Mechanism of Action

Target of Action

Tau Peptide (298-312) Trifluoroacetate is a polypeptide that can be found by peptide screening

Mode of Action

Peptide screening, a research tool that pools active peptides primarily by immunoassay, can be used for protein interaction and functional analysis . This suggests that this compound may interact with its targets to bring about functional changes.

Biochemical Analysis

Biochemical Properties

Tau Peptide (298-312) Trifluoroacetate interacts with various enzymes, proteins, and other biomolecules. It is primarily used in research for protein interaction, functional analysis, epitope screening, and particularly in the field of active molecular research and development .

Cellular Effects

In neurodegenerative diseases, Tau protein, including this compound, aggregates abnormally and forms neurofibrillary tangles, disrupting the structure and function of neurons and leading to neuronal death . This triggers the initiation and progression of neurological disorders.

Metabolic Pathways

Tau protein is involved in the regulation of assembly and spatial organization of microtubule in neurons .